N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H10BrFN2OS/c16-10-3-6-12-13(8-10)21-15(18-12)19-14(20)7-9-1-4-11(17)5-2-9/h1-6,8H,7H2,(H,18,19,20)
• InChI Key: GKZFFDRDUVNQQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=NC3=C(S2)C=C(C=C3)Br)F
• Molecular Formula: C15H10BrFN2OS
• Molecular Weight: 365.2 g/mol
• CAS No.: 899731-67-0

Description

N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H10BrFN2OS and its molecular weight is 365.22. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

The antimicrobial potential of derivatives similar to N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide has been extensively studied. A study by Anuse et al. (2019) synthesized a series of substituted 2-aminobenzothiazoles derivatives exhibiting significant antimicrobial activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, indicating the potential for designing potent antimicrobial agents (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).

Anticancer and Antitumor Activities

Research on fluoro-substituted benzo[b]pyran derivatives, which share a structural motif with this compound, has shown promising anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005). Additionally, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with significant anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibition

The inhibition of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) by derivatives similar to this compound was studied, indicating their potential as dual inhibitors for cancer therapy. These compounds showed potent in vitro and in vivo inhibition, suggesting a promising avenue for new cancer treatments (Stec et al., 2011).

Synthesis and Biological Activity

The synthesis of novel compounds and their biological evaluation for various activities, including anti-inflammatory, antimicrobial, and anticancer properties, has been a key focus. For instance, Sunder and Maleraju (2013) synthesized derivatives exhibiting significant anti-inflammatory activity, which suggests the utility of these compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).